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Compound of Interest

Compound Name: Vps34-IN-1

Cat. No.: B1194436

Essential Safety and Handling Guide for Vps34-
IN-1

For researchers, scientists, and drug development professionals, the proper handling of
chemical inhibitors is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of Vps34-
IN-1, a potent and selective inhibitor of the class 11l phosphoinositide 3-kinase (PI3K) Vps34.[1]
[2][3][4] Adherence to these procedures is critical for minimizing risks and ensuring proper
disposal.

Hazard Identification and Precautionary Measures

Vps34-IN-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[5] Standard laboratory safety protocols should be strictly followed.

Hazard Statements:

e H302: Harmful if swallowed.[5]

e H410: Very toxic to aquatic life with long lasting effects.[5]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[5]
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e P270: Do not eat, drink or smoke when using this product.[5]
e P273: Avoid release to the environment.[5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[5]

e P330: Rinse mouth.[5]
e P391: Collect spillage.[5]
e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling Vps34-
IN-1 to prevent exposure.

Protection Type Equipment Specification Rationale

Safety goggles with side-

Eye/Face Protection ) Protects eyes from splashes.
shields

Skin Protection Protective gloves (e.qg., nitrile) Prevents skin contact.

Impervious clothing (e.g., lab Protects against contamination

coat) of personal clothing.

Use in areas with inadequate
) ) ] ] ventilation or when
Respiratory Protection Suitable respirator o
dust/aerosol formation is

possible to avoid inhalation.

Table 1. Recommended Personal Protective Equipment for Handling Vps34-IN-1.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the stability of Vps34-IN-1 and ensure a
safe laboratory environment.
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Safe Handling Procedures:

Avoid inhalation, and contact with eyes and skin.[5]

Prevent the formation of dust and aerosols.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions:

o Store in a tightly sealed container in a cool, well-ventilated area.[5]

» Protect from direct sunlight and sources of ignition.[5]

e For long-term storage, maintain at -20°C for the powder form or -80°C when in solvent.[5][6]

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately:
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Exposure Route

First Aid Instructions

Eye Contact

Remove contact lenses if present. Immediately
flush eyes with large amounts of water,
separating eyelids to ensure adequate flushing.

Seek prompt medical attention.[5]

Skin Contact

Thoroughly rinse the affected skin area with
large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[5]

Move the individual to fresh air immediately. If

Inhalation breathing is difficult, provide oxygen. Seek
medical attention.[5]
If swallowed, call a poison control center or
) doctor immediately. Rinse mouth with water. Do
Ingestion

not induce vomiting unless instructed by a

medical professional.[5]

Table 2: First Aid Procedures for Vps34-IN-1 Exposure.

Disposal Plan

Vps34-IN-1 and its containers must be disposed of as hazardous waste.

Disposal Guidelines:

» Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[5]

» Avoid release into the environment, particularly drains, water courses, or the soil.[5]

o Collect any spillage to prevent environmental contamination.[5]

Vps34 Signaling Pathway and Experimental

Workflow
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Vps34 is a class Il PI3K that phosphorylates phosphatidylinositol (PtdIns) to generate
phosphatidylinositol 3-phosphate (Ptdins3P).[7] PtdIins3P is a key lipid second messenger that
recruits proteins with PX and FYVE domains to regulate membrane trafficking processes,
including autophagy and endocytosis.[4] Vps34 functions within two mutually exclusive
complexes: Complex | (containing ATG14L) is primarily involved in autophagy, while Complex
(containing UVRAG) is involved in endocytic trafficking.[8][9]
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Caption: Vps34 Signaling and Inhibition.
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The following diagram outlines the standard workflow for handling and using Vps34-IN-1 in a
laboratory setting, from preparation to disposal.

[

Preparation

Wear appropriate PPE

'

Weigh Vps34-IN-1 in a fume hood

'

Dissolve in appropriate solvent (e.g., DMSO)

S /
4 )

Experinjentation

Treat cells or perform assay

'

Incubate as per protocol

'

Record observations and data

S ~/
Cleanup arv d Disposal

Decontaminate work surfaces

'

Collect all contaminated waste

'

Dispose of waste in designated hazardous waste containers

S /)
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Caption: Vps34-IN-1 Handling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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